Cas no 1806759-62-5 (4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806759-62-5
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4844791
• Update Time: 2025-11-06

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-4(7(11,12)13)2-17-6(21(10,18)19)5(3)20-8(14,15)16/h2H,1H2
• InChI Key： PLDACOQZJGNQKH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CN=C(C=1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Additional information on 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806759-62-5): A Comprehensive Overview

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806759-62-5) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to by its systematic name, is a chlorinated pyridine derivative with multiple fluorinated substituents, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride is characterized by a pyridine ring with a chloromethyl group at the 4-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position. The sulfonyl chloride functional group at the 2-position further enhances its reactivity and versatility in chemical reactions. This combination of substituents imparts unique physical and chemical properties to the compound, making it an attractive candidate for various synthetic transformations.

In recent years, the development of new drugs and agrochemicals has increasingly focused on compounds with enhanced stability, solubility, and bioavailability. 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride has shown promise in this regard due to its ability to undergo selective reactions and form stable intermediates. For instance, the chloromethyl group can be readily converted into other functional groups through substitution reactions, while the trifluoromethoxy and trifluoromethyl groups provide additional stability and electronic effects.

One of the key applications of 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride is in the synthesis of novel pyridine-based drugs. Pyridine derivatives are widely used in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of multiple fluorinated substituents in this compound can enhance its pharmacological properties by improving lipophilicity and metabolic stability.

Recent studies have also explored the use of 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride in the development of agrochemicals. Fluorinated compounds are known for their high efficacy and low toxicity, making them ideal candidates for pesticide and herbicide formulations. The sulfonyl chloride functional group can be easily converted into sulfonamides or sulfonates, which are common moieties in many commercial agrochemical products.

The synthesis of 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common approach is to first synthesize the corresponding pyridine derivative with the desired substituents and then introduce the sulfonyl chloride group through a sulfonation reaction. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

In terms of safety and handling, it is important to note that 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride should be handled with care due to its reactivity and potential health hazards. Appropriate personal protective equipment (PPE) should be used, and all operations should be conducted in well-ventilated areas or fume hoods. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride are promising, given its unique properties and potential applications. Ongoing research is focused on optimizing synthetic routes to improve yield and scalability, as well as exploring new biological activities and therapeutic applications. As new insights emerge from these studies, this compound is likely to play an increasingly important role in the development of advanced pharmaceuticals and agrochemicals.